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Executive Summary

5-Bromo-2-chloro-4-fluorophenol is a highly functionalized aromatic building block
characterized by a unique substitution pattern of three distinct halogens (bromine, chlorine,
fluorine) on a phenolic core.[1] This specific arrangement imparts significant electronic
versatility, making it a critical intermediate in the synthesis of SGLT2 inhibitors (e.g.,
Dapagliflozin analogs) and agrochemicals like Pyraflufen-ethyl. Its enhanced acidity (pKa
~7.56) compared to unsubstituted phenol (pKa ~10) drives its reactivity in nucleophilic
substitution and coupling reactions.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6]

The physical properties of 5-Bromo-2-chloro-4-fluorophenol are dictated by the electron-
withdrawing nature of its halogen substituents.

Table 1: Physicochemical Properties

Property Value | Description Source/Note

Molecular Formula CeHsBrCIFO

Molecular Weight 225.44 g/mol

Appearance White to off-white fused solid Experimental Observation
Boiling Point 240.7 £ 35.0 °C (at 760 Torr) Predicted [1]

Density 1.875 + 0.06 g/cm?3 Predicted [1]

Predicted (High acidity due to -

Acidity (pKa) 7.56 £0.23
| effect of F/CI/Br)

Soluble in DCM, Ethanol, Ethyl

Solubility Acetate; Sparingly soluble in Experimental Protocol [2]
water
Flash Point 99.4+25.9°C Predicted

NQQPSJDOZDIKTE- N
InChl Key Identifier
UHFFFAOYSA-N

Structural Analysis & Reactivity

The 1,2,4,5-substitution pattern creates a "push-pull" electronic environment:

» Acidity Enhancement: The fluorine atom at the para position and chlorine at the ortho
position exert strong inductive (-I) and resonance (+R) effects. However, the inductive
withdrawal dominates, significantly stabilizing the phenoxide anion, lowering the pKa to ~7.5.

» Nucleophilic Sites: The phenolic hydroxyl is the primary nucleophile.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b115098/docs?utm_src=pdf-body#5-bromo-2-chloro-4-fluorophenol-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Electrophilic Sites: The carbon bonded to bromine (C-5) is activated for metal-halogen
exchange (e.g., Lithiation) or Palladium-catalyzed cross-coupling (Suzuki-Miyaura), enabling
scaffold expansion.

Synthesis & Production Workflow

The synthesis of 5-Bromo-2-chloro-4-fluorophenol often involves the hydrolysis of protected
precursors to ensure regioselectivity during halogenation. A robust method involves the
hydrolysis of the corresponding methanesulfonate ester.

Experimental Protocol: Hydrolysis of Sulfonate
Precursor

Objective: Isolate high-purity phenol from 5-bromo-2-chloro-4-fluorophenyl methanesulfonate.

Reagents:

Precursor: 5-bromo-2-chloro-4-fluorophenyl methanesulfonate (1.0 eq)

Solvent: Ethanol (16 vol)

Base: 10% Aqueous KOH (2.2 eq)

Extraction: Dichloromethane (DCM)

Wash: Water (pH adjusted to 3)[2][3]

Step-by-Step Methodology:

Charging: In a reactor, charge 5-bromo-2-chloro-4-fluorophenyl methanesulfonate (e.g., 2.0
g, 6.6 mmol) and Ethanol (32 mL).

Hydrolysis: Add 10% aqueous KOH (8.0 g, 14.5 mmol) dropwise.

Reaction: Stir at ambient temperature (20—-25°C) monitoring by TLC/HPLC until ester
consumption is complete (>98% conversion).

Work-up:
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o Evaporate ethanol under reduced pressure.
o Dilute residue with water and acidify to pH 3 using dilute HCI.

o Extract the agueous layer with DCM (3 x 5 mL).[2]

 Purification: Wash the combined organic layers with brine, dry over NazSOa4, and concentrate
to yield the crude product.

o Expected Yield: ~89%][?2]

o Purity: ~95% (crude) [2][2]

Synthesis Pathway Diagram
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Caption: Hydrolysis workflow for generating the target phenol from its sulfonate precursor.

Applications in Drug Discovery & Agrochemicals[1]
Pharmaceutical Intermediates (SGLT2 Inhibitors)

This compound serves as a scaffold for Gliflozin class drugs (e.g., Dapagliflozin,
Empagliflozin).

o Mechanism: The phenol moiety is typically alkylated (e.g., with a glucose derivative or a
benzyl halide) to link the sugar moiety to the aglycone aromatic ring.

» Role: The specific halogenation pattern (Br, Cl, F) is critical for fitting into the SGLT2 receptor
pocket, influencing potency and selectivity.

Agrochemicals (Pyraflufen-ethyl)

Identified as "Pyraflufen Impurity 1" or a key intermediate [3].
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o Usage: Precursor for the synthesis of protoporphyrinogen oxidase (PPO) inhibitor herbicides.

» Pathway: The phenol is coupled with a pyrazole ring or an ester side chain to form the active

herbicide.

Strategic Logic Diagram: Application Pathways
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Caption: Divergent synthetic utility of the 5-Bromo-2-chloro-4-fluorophenol scaffold.

Safety, Handling, & Analytical Profiling
Safety Profile (GHS Classifications)

 Signal Word: Warning

e Hazard Statements:

o

(¢]

[¢]

[¢]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302+H312+H332: Harmful if swallowed, in contact with skin, or inhaled.
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» Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

Analytical Profiling (Expected Signals)

To validate the identity of the synthesized compound, look for the following spectral signatures:
e 1H NMR (DMSO-de, 400 MHz):

o 0 ~10.5 ppm (s, 1H): Phenolic -OH (Exchangeable with D20).

o O ~7.6 ppm (d, 1H): Aromatic proton at C-6 (coupling with F).

o & ~7.4 ppm (d, 1H): Aromatic proton at C-3 (coupling with F).

o Note: The specific chemical shifts will depend on solvent and concentration, but the
presence of two aromatic singlets (or doublets due to F-coupling) and one exchangeable
proton is diagnostic.

e Mass Spectrometry (LC-MS):

o m/z: Look for [M-H]~ peak at ~223/225/227 (characteristic Br/Cl isotope pattern: 79Br/81Br
and 35CI/37Cl).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [5-Bromo-2-chloro-4-fluorophenol physical properties].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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